1-Boc-3-trifluoromethyl-piperidin-4-one

• IUPAC Name: tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C11H16F3NO3/c1-10(2,3)18-9(17)15-5-4-8(16)7(6-15)11(12,13)14/h7H,4-6H2,1-3H3
• InChI Key: OAKIKPITPDYEAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(=O)C(C1)C(F)(F)F
• Molecular Formula: C11H16F3NO3
• DSSTOX Substance ID: DTXSID60610366
• Molecular Weight: 267.24 g/mol
• CAS No.: 1159983-77-3

Description

1-Boc-3-trifluoromethyl-piperidin-4-one is a useful research compound. Its molecular formula is C11H16F3NO3 and its molecular weight is 267.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Design and Synthesis of Novel Compounds

Dendritic Melamine Synthesis : Starting from 4-amino-1-(tert-butoxycarbonyl)piperidine, novel dendritic G-2 melamines were synthesized, incorporating piperidine motifs as key linkers. These dendrimers, containing 4-(n-octyloxy)aniline as a peripheral unit, self-assembled into spherical nano-aggregates, highlighting the compound's role in creating advanced materials with potential applications in nanotechnology and materials science (Sacalis et al., 2019).

Advances in Organic Chemistry

Triazolyl-Substituted 3-Aminopiperidines : The synthesis of orthogonally N-protected 4-(1,2,3-triazol-4-yl)-substituted 3-aminopiperidines was achieved from a piperidine building block, showcasing the compound's utility in combinatorial chemistry for generating new scaffolds with potential pharmaceutical applications (Schramm et al., 2010).

β-Selective C(sp3)-H Arylation : A palladium-catalyzed migrative Negishi coupling method was developed for direct access to 3-aryl-N-Boc-piperidines, demonstrating an efficient strategy for the synthesis of important building blocks in pharmaceutical research (Millet & Baudoin, 2015).

Molecular Structure and Spectroscopy

Spectroscopic Characterization : 1-Benzyl-4-(N-Boc-amino)piperidine was characterized by various spectroscopic techniques, including FT-IR, FT-Raman, UV-Vis, and NMR, to understand its structural features better. This work illustrates the compound's role in advancing spectroscopic analysis and material characterization (Janani et al., 2020).

Catalytic Applications

Remote Functionalization : The compound was used in palladium-catalyzed C5(sp3)-H arylation, highlighting its potential in creating complex molecules through remote functionalization, an important technique in synthetic organic chemistry (Van Steijvoort et al., 2016).